Cas no 18678-58-5 (1,17-Nonasiloxanediol,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17-octadecamethyl-)

• Product Name: 1,17-Nonasiloxanediol,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17-octadecamethyl-
• CAS No: 18678-58-5
• MF: C₁₈H₅₆O₁₀Si₉
• MW: 685.400754928589
• CID: 123127
• PubChem ID: 53421454
• Update Time: 2025-04-18

1,17-Nonasiloxanediol,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17-octadecamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,17-Nonasiloxanediol,1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17-octadecamethyl-
• bis[[[[[hydroxy(dimethyl)silyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy-dimethylsilyl]oxy]-dimethylsilane
• 1,17-Dihydroxy octadecamethyl nonasiloxane
• 1,17-Nonasiloxanediol, 1,1,3,3,5,5,7,7,9,9,11,11,13,13,15,15,17,17-octadecamethyl-
• Octadecamethylnonasiloxane-1,17-diol
• Dimethiconol (685 MW)
• UNII-IRO2VBE2O9
• DTXSID50697803
• IRO2VBE2O9
• 18678-58-5
• 1,17-Dihydroxyoctadecamethylnonasiloxane

• Inchi： 1S/C18H56O10Si9/c1-29(2,19)21-31(5,6)23-33(9,10)25-35(13,14)27-37(17,18)28-36(15,16)26-34(11,12)24-32(7,8)22-30(3,4)20/h19-20H,1-18H3
• InChI Key： GQWPUVYVTAUGJT-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O

Computed Properties

• Exact Mass: 684.18
• Monoisotopic Mass: 684.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 16
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• PSA: 114.30000
• LogP: 5.42000